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Compound of Interest

Iron(ll) tetrafluoroborate
Compound Name:

hexahydrate

Cat. No.: B089229

Essential Safety and Handling of Iron(ll)
Tetrafluoroborate Hexahydrate

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Iron(ll) tetrafluoroborate hexahydrate (CAS: 13877-16-2). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Iron(ll) tetrafluoroborate hexahydrate is a corrosive solid that is harmful if swallowed, in
contact with skin, or inhaled.[1][2][3] It causes severe skin burns and eye damage.[1][2][3] This
document outlines the necessary personal protective equipment (PPE), handling procedures,
and disposal plans to mitigate these risks.

Hazard Identification and Classification
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

Acute Toxicity, Oral

H302: Harmful if

GHSO07 Danger
(Category 4) swallowed
Acute Toxicity, Dermal H312: Harmful in
GHSO07 Danger ) ]
(Category 4) contact with skin
) ) H314: Causes severe
Skin Corrosion ]
GHSO05 Danger skin burns and eye
(Category 1B)
damage
Acute Toxicity, )
) H332: Harmful if
Inhalation (Category GHSO07 Danger

4)

inhaled

Data compiled from multiple safety data sheets.[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Specifications and

Body Part Required PPE .
Recommendations
Goggles must be tightly fitting.
) A face shield should be used in
Eyes/Face Safety goggles and face shield

conjunction with goggles for

maximum protection.[4][5][6]

Nitrile, neoprene, or PVC

] ] gloves are recommended.[5] A
) Chemical-resistant gloves and ) )
Skin chemical-resistant apron or
lab coat
coveralls should be worn over

a lab coat.[5][7]

Use in a well-ventilated area or

under a chemical fume hood.
Respiratory Respirator with particle filter [2][8] If dust formation is

unavoidable, a respirator is

necessary.[5]

Feet Closed-toe shoes Standard laboratory practice.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.[4]

o Work exclusively in a certified chemical fume hood to minimize inhalation exposure.[2][8]
o Assemble all necessary equipment and reagents before handling the chemical.
» Have spill cleanup materials, such as calcium carbonate for acid neutralization, available.[4]

2. Handling the Chemical:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.oshatrainingschool.com/blog/corrosive-safety
https://coactionspecialty.safetynow.com/how-to-work-safely-with-corrosive-liquids-and-solids-fact-sheet/?print=print
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.canadasafetytraining.com/Safety_Blog/examples-of-ppe-for-dangerous-goods-classes.aspx
https://store.apolloscientific.co.uk/storage/msds/PC49590_msds.pdf
https://www.chemicalbook.com/msds/iron-ii-tetrafluoroborate-hexahydrate.pdf
https://www.oshatrainingschool.com/blog/corrosive-safety
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://store.apolloscientific.co.uk/storage/msds/PC49590_msds.pdf
https://www.chemicalbook.com/msds/iron-ii-tetrafluoroborate-hexahydrate.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Don the required PPE as specified in the table above.

Carefully open the container, avoiding the creation of dust.

Use a spatula or other appropriate tool to transfer the solid. Do not pour the dry powder.

If making a solution, always add the solid slowly to the solvent. If dissolving in an acid, add
the acid to water first, then add the Iron(ll) tetrafluoroborate hexahydrate.[4]

. Post-Handling:

Securely close the container and store it in a cool, dry, well-ventilated area away from
incompatible materials.[2]

Decontaminate the work area thoroughly.

Remove PPE carefully to avoid contaminating yourself. Wash hands thoroughly after
handling.

Disposal Plan

1.

Waste Collection:

All waste, including contaminated PPE and disposable labware, must be collected in a
designated, properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

. Waste Disposal:

Dispose of the chemical and its container in accordance with all local, state, and federal
regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Do not dispose of this chemical down the drain.[1][8]
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Emergency Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][8]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ] ] e o
breathing, give artificial respiration. Seek
immediate medical attention.[1][2]
Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][2][8]

Workflow for Handling Iron(ll) Tetrafluoroborate

Hexahydrate
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Caption: Workflow for the safe handling and disposal of Iron(ll) tetrafluoroborate
hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. Page loading... [wap.guidechem.com]

. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]

. oshatrainingschool.com [oshatrainingschool.com]

. coactionspecialty.safetynow.com [coactionspecialty.safetynow.com]

. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]

°
(0] ~ (o)) ()] EEN w N =

. chemicalbook.com [chemicalbook.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling Iron(ll)
tetrafluoroborate hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089229#personal-protective-equipment-for-handling-
iron-ii-tetrafluoroborate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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